Cas no 2877718-49-3 (N-tert-butyl-1-(6-methoxyquinolin-4-yl)azetidine-3-carboxamide)

• Product Name: N-tert-butyl-1-(6-methoxyquinolin-4-yl)azetidine-3-carboxamide
• CAS No: 2877718-49-3
• MF: C₁₈H₂₃N₃O₂
• MW: 313.394124269485
• CID: 5330645
• PubChem ID: 165435265
• Update Time: 2025-05-26

N-tert-butyl-1-(6-methoxyquinolin-4-yl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-1-(6-methoxyquinolin-4-yl)azetidine-3-carboxamide
• AKOS040866452
• 2877718-49-3
• F6752-8280
• N-(1,1-Dimethylethyl)-1-(6-methoxy-4-quinolinyl)-3-azetidinecarboxamide

• Inchi： 1S/C18H23N3O2/c1-18(2,3)20-17(22)12-10-21(11-12)16-7-8-19-15-6-5-13(23-4)9-14(15)16/h5-9,12H,10-11H2,1-4H3,(H,20,22)
• InChI Key： LOQNTLIKJFEXJA-UHFFFAOYSA-N
• SMILES： N1(C2C3C(N=CC=2)=CC=C(OC)C=3)CC(C(NC(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 313.17902698g/mol
• Monoisotopic Mass: 313.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.172±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 542.0±50.0 °C(Predicted)
• pka: 15.33±0.20(Predicted)

Additional information on N-tert-butyl-1-(6-methoxyquinolin-4-yl)azetidine-3-carboxamide

Research Brief on N-tert-butyl-1-(6-methoxyquinolin-4-yl)azetidine-3-carboxamide (CAS: 2877718-49-3)

N-tert-butyl-1-(6-methoxyquinolin-4-yl)azetidine-3-carboxamide (CAS: 2877718-49-3) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique azetidine and quinoline structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and kinase inhibition. Recent studies have explored its pharmacological properties, mechanism of action, and potential clinical applications, making it a subject of intense research interest.

The synthesis and characterization of N-tert-butyl-1-(6-methoxyquinolin-4-yl)azetidine-3-carboxamide have been detailed in several recent publications. The compound is typically synthesized via a multi-step organic synthesis route, starting from commercially available 6-methoxyquinoline-4-carboxylic acid. Key steps include the formation of the azetidine ring and subsequent amidation with tert-butylamine. The compound's purity and structural integrity are confirmed using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography.

Recent pharmacological studies have demonstrated that N-tert-butyl-1-(6-methoxyquinolin-4-yl)azetidine-3-carboxamide exhibits potent inhibitory activity against specific kinase targets, including those implicated in cancer and inflammatory diseases. In vitro assays have shown nanomolar-range IC50 values, suggesting high binding affinity and selectivity. Furthermore, the compound has displayed favorable pharmacokinetic properties in preclinical models, including good oral bioavailability and metabolic stability, which are critical for its development as a therapeutic agent.

One of the most compelling aspects of this compound is its potential application in oncology. Preliminary studies indicate that it can effectively inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways. For instance, it has been shown to suppress the activity of the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. Additionally, its ability to modulate PPIs makes it a valuable tool for probing biological networks and identifying new therapeutic targets.

Despite these promising findings, challenges remain in the development of N-tert-butyl-1-(6-methoxyquinolin-4-yl)azetidine-3-carboxamide as a clinical candidate. Issues such as off-target effects, potential toxicity, and the need for further optimization of its physicochemical properties must be addressed. Ongoing research is focused on structure-activity relationship (SAR) studies to enhance its efficacy and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials.

In conclusion, N-tert-butyl-1-(6-methoxyquinolin-4-yl)azetidine-3-carboxamide represents a promising scaffold for the development of novel therapeutics in chemical biology and medicinal chemistry. Its unique structural features, combined with its potent biological activity, make it a valuable candidate for further investigation. Future research should aim to elucidate its full therapeutic potential and address the remaining challenges in its development. This compound exemplifies the innovative approaches being pursued in the quest for new and effective treatments for complex diseases.